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Compound of Interest

Compound Name: Hsd17B13-IN-94

Cat. No.: B12363697

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Hsd17B13-IN-94, a potent
and selective inhibitor of 17(3-hydroxysteroid dehydrogenase 13 (HSD17B13), in primary
human hepatocytes. This document outlines the mechanism of action, experimental protocols,
and data presentation for studying the effects of HSD17B13 inhibition on lipid metabolism and
cellular health in a physiologically relevant in vitro model. While the specific nomenclature
"Hsd17B13-IN-94" is not widely documented, the extensively characterized and publicly
available inhibitor BI-3231 will be used as the reference compound for all protocols and data
presented herein, as it is considered the first potent and selective chemical probe for
HSD17B13.

Introduction

17B-hydroxysteroid dehydrogenase 13 (HSD17B13) is a lipid droplet-associated enzyme
predominantly expressed in the liver.[1] Upregulation of HSD17B13 is associated with non-
alcoholic fatty liver disease (NAFLD), suggesting its role in the pathogenesis of hepatic
steatosis. Inhibition of HSD17B13 presents a promising therapeutic strategy for liver diseases
characterized by excessive lipid accumulation. Hsd17B13-IN-94 (referenced as BI-3231) is a
small molecule inhibitor that has been shown to effectively reduce triglyceride accumulation in
hepatocytes, making it a valuable tool for in vitro studies.[2]

Mechanism of Action
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HSD17B13 is involved in lipid metabolism, and its expression is regulated by the liver X
receptor a (LXRa) via the sterol regulatory element-binding protein-1c (SREBP-1c), a key
transcription factor in lipogenesis.[1][3][4] Hsd17B13-IN-94 acts as a potent and selective
inhibitor of HSD17B13. Its mechanism of inhibition is uncompetitive with respect to the cofactor
NAD+.

Quantitative Data Summary

The following table summarizes the key quantitative data for Hsd17B13-IN-94 (BI-3231) from
in vitro studies.

Parameter Species Value Reference
ICso Human HSD17B13 1 nM [5]
Mouse HSD17B13 13 nM [5]
) . Human Liver )
Metabolic Stability ) High [5]
Microsomes
Human Hepatocytes Moderate [5]

Signaling Pathway

The following diagram illustrates the signaling pathway involved in the regulation of HSD17B13
expression and its role in lipid metabolism within hepatocytes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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